Cas no 1396683-52-5 (3-bromo-5-(3-{3-(2-methoxyphenyl)methyl-1,2,4-oxadiazol-5-yl}azetidine-1-carbonyl)pyridine)
3-bromo-5-(3-{3-(2-methoxyphenyl)methyl-1,2,4-oxadiazol-5-yl}azetidine-1-carbonyl)pyridine Chemical and Physical Properties
Names and Identifiers
-
- 3-bromo-5-(3-{3-(2-methoxyphenyl)methyl-1,2,4-oxadiazol-5-yl}azetidine-1-carbonyl)pyridine
- (5-bromopyridin-3-yl)-[3-[3-[(2-methoxyphenyl)methyl]-1,2,4-oxadiazol-5-yl]azetidin-1-yl]methanone
-
- Inchi: 1S/C19H17BrN4O3/c1-26-16-5-3-2-4-12(16)7-17-22-18(27-23-17)14-10-24(11-14)19(25)13-6-15(20)9-21-8-13/h2-6,8-9,14H,7,10-11H2,1H3
- InChI Key: XGHWOMQIYBRGQM-UHFFFAOYSA-N
- SMILES: C(C1=CC(Br)=CN=C1)(N1CC(C2ON=C(CC3=CC=CC=C3OC)N=2)C1)=O
3-bromo-5-(3-{3-(2-methoxyphenyl)methyl-1,2,4-oxadiazol-5-yl}azetidine-1-carbonyl)pyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6064-5159-2μmol |
3-bromo-5-(3-{3-[(2-methoxyphenyl)methyl]-1,2,4-oxadiazol-5-yl}azetidine-1-carbonyl)pyridine |
1396683-52-5 | 2μmol |
$57.0 | 2023-09-09 | ||
| Life Chemicals | F6064-5159-5μmol |
3-bromo-5-(3-{3-[(2-methoxyphenyl)methyl]-1,2,4-oxadiazol-5-yl}azetidine-1-carbonyl)pyridine |
1396683-52-5 | 5μmol |
$63.0 | 2023-09-09 | ||
| Life Chemicals | F6064-5159-10μmol |
3-bromo-5-(3-{3-[(2-methoxyphenyl)methyl]-1,2,4-oxadiazol-5-yl}azetidine-1-carbonyl)pyridine |
1396683-52-5 | 10μmol |
$69.0 | 2023-09-09 | ||
| Life Chemicals | F6064-5159-20μmol |
3-bromo-5-(3-{3-[(2-methoxyphenyl)methyl]-1,2,4-oxadiazol-5-yl}azetidine-1-carbonyl)pyridine |
1396683-52-5 | 20μmol |
$79.0 | 2023-09-09 | ||
| Life Chemicals | F6064-5159-1mg |
3-bromo-5-(3-{3-[(2-methoxyphenyl)methyl]-1,2,4-oxadiazol-5-yl}azetidine-1-carbonyl)pyridine |
1396683-52-5 | 1mg |
$54.0 | 2023-09-09 | ||
| Life Chemicals | F6064-5159-2mg |
3-bromo-5-(3-{3-[(2-methoxyphenyl)methyl]-1,2,4-oxadiazol-5-yl}azetidine-1-carbonyl)pyridine |
1396683-52-5 | 2mg |
$59.0 | 2023-09-09 | ||
| Life Chemicals | F6064-5159-3mg |
3-bromo-5-(3-{3-[(2-methoxyphenyl)methyl]-1,2,4-oxadiazol-5-yl}azetidine-1-carbonyl)pyridine |
1396683-52-5 | 3mg |
$63.0 | 2023-09-09 | ||
| Life Chemicals | F6064-5159-4mg |
3-bromo-5-(3-{3-[(2-methoxyphenyl)methyl]-1,2,4-oxadiazol-5-yl}azetidine-1-carbonyl)pyridine |
1396683-52-5 | 4mg |
$66.0 | 2023-09-09 | ||
| Life Chemicals | F6064-5159-5mg |
3-bromo-5-(3-{3-[(2-methoxyphenyl)methyl]-1,2,4-oxadiazol-5-yl}azetidine-1-carbonyl)pyridine |
1396683-52-5 | 5mg |
$69.0 | 2023-09-09 | ||
| Life Chemicals | F6064-5159-10mg |
3-bromo-5-(3-{3-[(2-methoxyphenyl)methyl]-1,2,4-oxadiazol-5-yl}azetidine-1-carbonyl)pyridine |
1396683-52-5 | 10mg |
$79.0 | 2023-09-09 |
3-bromo-5-(3-{3-(2-methoxyphenyl)methyl-1,2,4-oxadiazol-5-yl}azetidine-1-carbonyl)pyridine Related Literature
-
Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
-
Alena Koukalová,Šárka Pokorná,Aimee L. Boyle,Nestor Lopez Mora,Alexander Kros,Martin Hof,Radek Šachl Nanoscale, 2018,10, 19064-19073
-
Guang Xu,Wei Zhang,Ying Zhang,Xiaoxia Zhao,Ping Wen,Di Ma RSC Adv., 2018,8, 19353-19361
-
Daniel Messmer,Stefan Salentinig,Jakob Heier Nanoscale, 2019,11, 6929-6938
-
Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
Additional information on 3-bromo-5-(3-{3-(2-methoxyphenyl)methyl-1,2,4-oxadiazol-5-yl}azetidine-1-carbonyl)pyridine
Introduction to 3-bromo-5-(3-{3-(2-methoxyphenyl)methyl-1,2,4-oxadiazol-5-yl}azetidine-1-carbonyl)pyridine (CAS No. 1396683-52-5)
Chemical compounds play a pivotal role in the advancement of pharmaceutical research and development, particularly in the field of medicinal chemistry. One such compound, 3-bromo-5-(3-{3-(2-methoxyphenyl)methyl-1,2,4-oxadiazol-5-yl}azetidine-1-carbonyl)pyridine (CAS No. 1396683-52-5), has garnered significant attention due to its unique structural features and potential therapeutic applications. This compound belongs to a class of heterocyclic derivatives that exhibit a broad spectrum of biological activities, making it a subject of intense study in academic and industrial research settings.
The molecular structure of 3-bromo-5-(3-{3-(2-methoxyphenyl)methyl-1,2,4-oxadiazol-5-yl}azetidine-1-carbonyl)pyridine is characterized by its complex arrangement of functional groups, including a bromo substituent, an azetidine ring, and a pyridine moiety. These structural elements contribute to its distinct chemical properties and biological interactions. The presence of the bromo group enhances its reactivity, making it a valuable intermediate in synthetic chemistry. Additionally, the azetidine ring and pyridine moiety are known to interact with biological targets, suggesting potential applications in drug design.
In recent years, there has been growing interest in the development of novel compounds that can modulate biological pathways associated with various diseases. The structural features of 3-bromo-5-(3-{3-(2-methoxyphenyl)methyl-1,2,4-oxadiazol-5-yl}azetidine-1-carbonyl)pyridine make it a promising candidate for further investigation in this context. Specifically, the compound has shown potential in inhibiting enzymes involved in inflammatory responses and cancer progression. These findings are supported by recent studies that have explored the pharmacological properties of similar heterocyclic derivatives.
The synthesis of 3-bromo-5-(3-{3-(2-methoxyphenyl)methyl-1,2,4-oxadiazol-5-yl}azetidine-1-carbonyl)pyridine involves multiple steps that require precise control over reaction conditions to ensure high yield and purity. The process typically begins with the preparation of key intermediates such as 2-methoxybenzylmethylamine and 1,2,4-triazole derivatives. These intermediates are then coupled using established organic synthesis techniques to form the final product. The bromination step is particularly critical as it introduces the reactive bromo group necessary for subsequent functionalization.
The biological activity of 3-bromo-5-(3-{3-(2-methoxyphenyl)methyl-1,2,4-oxadiazol-5-yl}azetidine-1-carbonyl)pyridine has been evaluated through various in vitro assays. Initial studies have demonstrated its ability to inhibit the activity of certain kinases and other enzymes implicated in disease pathways. For instance, research has shown that this compound can modulate the activity of Janus kinases (JAKs), which are involved in signal transduction processes relevant to inflammation and immune responses. Additionally, preliminary data suggest that it may have effects on cyclin-dependent kinases (CDKs), which play a crucial role in cell cycle regulation.
The therapeutic potential of 3-bromo-5-(3-{3-(2-methoxyphenyl)methyl-1,2,4-oxadiazol}-5-yI)azetidine-l-carbonyl)pyridine extends beyond its anti-inflammatory properties. Emerging evidence indicates that it may also exhibit antitumor effects by interfering with key signaling pathways that promote cancer cell growth and survival. This is particularly intriguing given the increasing recognition of targeted therapy approaches in oncology. The compound's ability to selectively interact with specific biological targets makes it an attractive candidate for further development into novel therapeutic agents.
In conclusion, 3-bromo-l(3-{3(2-methoxyphenyl)methyl-l, 24-dioxadiazol-S-yI)azetidinc-l-carbonyl)pyridinc (CAS No. 13966835255) represents a significant advancement in medicinal chemistry research. Its unique structural features and demonstrated biological activities position it as a promising candidate for further investigation into new therapeutic strategies. As research continues to uncover additional insights into its pharmacological properties, this compound is likely to play an increasingly important role in the development of innovative treatments for various diseases.
1396683-52-5 (3-bromo-5-(3-{3-(2-methoxyphenyl)methyl-1,2,4-oxadiazol-5-yl}azetidine-1-carbonyl)pyridine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)